3-Hydroxy-1-(2-methylpiperidine-1-carbonyl)azetidine-3-carboxylic acid

• IUPAC Name: 3-hydroxy-1-(2-methylpiperidine-1-carbonyl)azetidine-3-carboxylic acid
• InChI: InChI=1S/C11H18N2O4/c1-8-4-2-3-5-13(8)10(16)12-6-11(17,7-12)9(14)15/h8,17H,2-7H2,1H3,(H,14,15)
• InChI Key: FFVGJFYDGGUDMH-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1C(=O)N2CC(C2)(C(=O)O)O
• Molecular Formula: C11H18N2O4
• Molecular Weight: 242.27 g/mol

Description

3-Hydroxy-1-(2-methylpiperidine-1-carbonyl)azetidine-3-carboxylic acid, also known as 3-hydroxy-4-(N-methylpiperidine-1-carbonyl)azetidine-1-carboxylic acid (HMAC), is a novel amino acid derivative with potential applications in scientific research. HMAC has been found to exhibit unique biochemical and physiological effects, making it a promising compound for various research studies.

Mechanism of Action

The exact mechanism of action of HMAC is not yet fully understood. However, it has been suggested that HMAC may act by inhibiting the activity of certain enzymes involved in inflammation and oxidative stress, thereby reducing the production of reactive oxygen species and inflammatory mediators.
Biochemical and Physiological Effects:
HMAC has been found to exhibit unique biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines such as interleukin-6 and tumor necrosis factor-alpha, and increase the levels of anti-inflammatory cytokines such as interleukin-10. Additionally, HMAC has been found to reduce oxidative stress by increasing the activity of antioxidant enzymes such as superoxide dismutase and catalase.

Advantages and Limitations for Lab Experiments

HMAC has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized using commercially available starting materials. Additionally, HMAC exhibits low toxicity and high solubility in water, making it suitable for use in cell culture studies. However, one limitation of HMAC is that its mechanism of action is not yet fully understood, which may limit its potential applications in certain research studies.

Future Directions

There are several future directions for research on HMAC. One potential area of study is the development of HMAC-based drugs for the treatment of various diseases such as cancer, diabetes, and cardiovascular diseases. Additionally, further studies are needed to fully understand the mechanism of action of HMAC and its potential applications in other areas of scientific research.

Synthesis Methods

HMAC can be synthesized using a multi-step process starting from commercially available starting materials. The first step involves the synthesis of 2-methylpiperidine-1-carboxylic acid, which is then used to synthesize N-methylpiperidine-1-carbonyl chloride. This intermediate is then reacted with 3-hydroxyazetidine-1-carboxylic acid to yield HMAC.

Scientific Research Applications

HMAC has been found to have potential applications in scientific research, particularly in the field of medicinal chemistry. It has been shown to exhibit anti-inflammatory and anti-oxidant properties, making it a promising compound for the treatment of various diseases such as cancer, diabetes, and cardiovascular diseases.